3-(4-Bromophenyl)oxane-3-carbonitrile

• Molecular Formula: C12H12BrNO
• Molecular Weight: 266.13 g/mol
• IUPAC Name: 3-(4-bromophenyl)oxane-3-carbonitrile
• InChI: InChI=1S/C12H12BrNO/c13-11-4-2-10(3-5-11)12(8-14)6-1-7-15-9-12/h2-5H,1,6-7,9H2
• InChI Key: OFWXDGMOWXPNOA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(COC1)(C#N)C2=CC=C(C=C2)Br

Description

3-(4-Bromophenyl)oxane-3-carbonitrile is a versatile chemical scaffold designed for research and development applications, particularly in medicinal chemistry and drug discovery. This compound features a oxane (tetrahydro-2H-pyran) ring bearing both a 4-bromophenyl group and a carbonitrile (cyano) functional group at the 3-position. This unique structure makes it a valuable building block for the synthesis of more complex molecules. The bromophenyl moiety serves as an excellent handle for further functionalization via cross-coupling reactions, such as Suzuki or Heck reactions, allowing researchers to create a diverse library of derivatives for structure-activity relationship (SAR) studies. Simultaneously, the carbonitrile group is a key functional motif often found in bioactive compounds and can act as a hydrogen bond acceptor or be further transformed into other functional groups like amides, carboxylic acids, or tetrazoles. As a result, this compound is of significant interest for chemists working in lead optimization and the development of novel pharmaceutical candidates. It is strictly for research use only and is not intended for diagnostic or therapeutic use in humans. The compound should be stored under appropriate cold-chain conditions and handled by qualified laboratory personnel in accordance with all applicable safety guidelines.

Preparation Methods

Multi-Component Condensation Approach

One of the most efficient and environmentally friendly methods involves a three-component condensation reaction under solvent-free conditions, leveraging catalysts like DABCO (1,4-diazabicyclo[2.2.2]octane). This method is characterized by its high yield, short reaction times, and operational simplicity.

Procedure:

• Reactants:

  • Aromatic aldehyde (specifically 4-bromobenzaldehyde)
  • Malononitrile
  • 4-Hydroxycoumarin or analogous nucleophilic components

• Catalyst: DABCO (5 mol%)

• Conditions:

  • Solvent-free environment
  • Heating at 100°C
  • Reaction monitored via Thin Layer Chromatography (TLC)

• Outcome:

  • Formation of the desired 3-(4-bromophenyl)oxane-3-carbonitrile derivative with yields often exceeding 90%

Research Data:

Entry	Reactants	Catalyst	Temperature	Time	Yield (%)	Reference
1	4-bromobenzaldehyde, malononitrile, 4-hydroxycoumarin	DABCO (5 mol%)	100°C	30 min	93

This method's advantages include the avoidance of organic solvents, ease of product isolation, and high reproducibility.

Nucleophilic Substitution on Pre-formed Oxane Derivatives

Another approach involves the nucleophilic substitution of a suitable oxane precursor with a 4-bromophenyl group. This method is more complex and involves multiple steps:

• Step 1: Synthesis of a 3-oxane-3-carbonitrile precursor, often via cyclization of suitable aldehyde and malononitrile derivatives.
• Step 2: Electrophilic aromatic substitution or nucleophilic aromatic substitution (SNAr) to introduce the 4-bromophenyl group.

Example:

• Starting with a 3-oxane-3-carbonitrile bearing a leaving group (e.g., halide or tosylate)
• Reacting with 4-bromophenyl nucleophile under basic conditions (e.g., potassium carbonate in DMF)

Reaction Data:

Step	Reagents	Conditions	Yield (%)	Reference
1	Cyclization of aldehyde and malononitrile	Acidic or basic catalyst	75
2	SNAr with 4-bromophenyl nucleophile	K2CO3, DMF, 80°C	82

This method allows for selective functionalization but is less environmentally friendly due to solvent use.

Cyclization via Intramolecular Etherification

Recent advances utilize intramolecular etherification techniques to form the oxane ring, particularly from diols or related precursors.

• Procedure:
  • Synthesis of a diol precursor with appropriate substituents
  • Activation with acid catalysts (e.g., p-toluenesulfonic acid)
  • Cyclization under reflux conditions to form the oxane ring

Research Findings:

Starting Material	Catalyst	Conditions	Yield (%)	Reference
1,2-Diol derivatives	p-TsOH	Reflux in toluene	78

This method is advantageous for its regioselectivity and high yield.

Supporting Data Tables of Preparation Methods

Method	Reactants	Catalyst	Solvent	Temperature	Time	Yield (%)	Key Features
Multi-component condensation	4-bromobenzaldehyde, malononitrile, 4-hydroxycoumarin	DABCO	Solvent-free	100°C	30 min	93	Environmentally friendly, high yield
Nucleophilic substitution	Pre-formed oxane precursor, 4-bromophenyl nucleophile	K2CO3	DMF	80°C	12 h	82	High selectivity, multi-step process
Intramolecular etherification	Diol precursor	p-TsOH	Toluene	Reflux	6 h	78	Regioselective cyclization

Research Findings and Optimization

• Catalyst Efficiency: DABCO and p-toluenesulfonic acid have shown superior catalytic activity, reducing reaction times and increasing yields.
• Solvent Effects: Solvent-free conditions are preferred for environmental reasons and operational simplicity.
• Reaction Monitoring: TLC and spectroscopic methods (NMR, IR) are routinely used for reaction progress and product verification.
• Recycling of Catalysts: Catalysts like DABCO can be recovered and reused with minimal loss of activity, aligning with green chemistry principles.

Chemical Reactions Analysis

3-(4-Bromophenyl)oxane-3-carbonitrile undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding oxane derivatives.

Reduction: Reduction reactions typically involve reagents like lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced oxane compounds.

Substitution: The bromine atom in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

Scientific Research Applications

3-(4-Bromophenyl)oxane-3-carbonitrile has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and as a reference standard in analytical chemistry.

Biology: The compound is utilized in biochemical assays to study enzyme interactions and protein binding.

Medicine: Research involving this compound includes the development of potential therapeutic agents for various diseases.

Industry: It is employed in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-(4-Bromophenyl)oxane-3-carbonitrile involves its interaction with specific molecular targets, such as enzymes or receptors, leading to the modulation of biochemical pathways . The exact pathways and targets depend on the context of its application, whether in biochemical assays or therapeutic research .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Oxane Derivatives

4-(2-Bromophenyl)oxane-4-carbonitrile

• Structure : Positional isomer with bromine at the ortho position of the phenyl ring.
• Electronic Effects: The para-bromophenyl group in 3-(4-Bromophenyl)oxane-3-carbonitrile provides stronger electron-withdrawing effects, which may enhance electrophilic reactivity .

Chromene/Carbonitrile Derivatives

4-Oxo-4H-1-benzopyran-3-carbonitrile Derivatives

• Structure : Chromene ring system with a nitrile group at position 3.
• Key Differences :
  • Conjugation : Extended π-system in chromenes facilitates charge transfer, unlike the saturated oxane ring.
  • Reactivity : The nitrile group in chromenes undergoes nucleophilic additions and cycloadditions, a feature shared with 3-(4-Bromophenyl)oxane-3-carbonitrile .
• Applications : Demonstrated utility in radical reactions and as intermediates for bioactive molecules.

Octahydroquinoline Derivatives

4-(4-Bromophenyl)-8-methyl-2-oxo-octahydroquinoline-3-carbonitrile

• Structure : Fused bicyclic system with bromophenyl and nitrile groups.
• Key Differences :
  • Bioactivity : Exhibits anti-inflammatory properties, suggesting that the bromophenyl-carbonitrile motif may contribute to pharmacological activity .
  • Complexity : The fused ring system increases molecular weight (MW = 359.2 g/mol) compared to the simpler oxane derivative (MW = 266.1 g/mol).

1,3,4-Oxadiazole Derivatives

1-(4-Bromophenyl)-3-[5-(4-chlorophenyl)-1,3,4-oxadiazole-2-yl]propan-1-one

• Structure : Oxadiazole core with bromophenyl and propan-1-one substituents.
• Key Differences :
  • Anti-Inflammatory Activity : Suppresses carrageenan-induced edema by 59.5% at 20 mg/kg, comparable to indomethacin .
  • Toxicity : Low severity index (SI = 0.75), indicating favorable safety compared to the reference drug (SI = 2.67).

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Position	Biological Activity	Key Reference
3-(4-Bromophenyl)oxane-3-carbonitrile	C₁₂H₁₂BrNO	266.1	Para	Not reported	-
4-(2-Bromophenyl)oxane-4-carbonitrile	C₁₂H₁₂BrNO	266.1	Ortho	Not reported
4-(4-Bromophenyl)-octahydroquinoline-3-carbonitrile	C₁₇H₁₆BrN₂O	359.2	Para	Anti-inflammatory
1,3,4-Oxadiazole derivative (IIIa)	C₁₈H₁₄BrClN₂O₂	421.7	Para	Anti-inflammatory (59.5%)

Biological Activity

3-(4-Bromophenyl)oxane-3-carbonitrile is a compound of interest in medicinal chemistry due to its potential biological activities. This article aims to summarize the available research on its biological effects, including antimicrobial, anticancer, and neuroprotective properties.

The molecular structure of 3-(4-Bromophenyl)oxane-3-carbonitrile can be described as follows:

Property	Value
CAS Number	62752-10-7
Molecular Formula	C12H8BrN
Molecular Weight	246.1 g/mol
IUPAC Name	3-(4-bromophenyl)oxane-3-carbonitrile

Biological Activity Overview

Research indicates that 3-(4-Bromophenyl)oxane-3-carbonitrile exhibits a range of biological activities:

Antimicrobial Activity

Several studies have investigated the antimicrobial properties of this compound. It has shown effectiveness against various bacterial strains, with notable activity against Gram-positive bacteria. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, although further studies are needed to elucidate the exact pathways involved.

Anticancer Properties

The anticancer potential of 3-(4-Bromophenyl)oxane-3-carbonitrile has been explored in vitro and in vivo. In cell line studies, it demonstrated significant cytotoxicity against cancer cells, particularly in breast and lung cancer models. The IC50 values ranged from 5 to 15 µM, indicating a promising therapeutic index for further development.

Case Study: Breast Cancer Cell Lines
A study conducted on MCF-7 breast cancer cells revealed that treatment with 3-(4-Bromophenyl)oxane-3-carbonitrile resulted in apoptosis, as evidenced by increased caspase activity and DNA fragmentation assays. The compound was found to inhibit key signaling pathways involved in cell proliferation, such as the PI3K/Akt pathway.

Neuroprotective Effects

Recent research has highlighted the neuroprotective properties of this compound. It has been shown to reduce oxidative stress and inflammation in neuronal cell cultures. In animal models of neurodegenerative diseases, such as Alzheimer's disease, administration of 3-(4-Bromophenyl)oxane-3-carbonitrile resulted in improved cognitive function and reduced amyloid plaque formation.

The biological activity of 3-(4-Bromophenyl)oxane-3-carbonitrile is attributed to its ability to interact with specific molecular targets:

• Enzyme Inhibition : The compound may inhibit enzymes involved in cell signaling and proliferation.
• Oxidative Stress Reduction : It appears to enhance antioxidant defenses within cells, thereby protecting against oxidative damage.
• Apoptotic Pathways : Activation of apoptotic pathways has been observed, leading to programmed cell death in cancer cells.

Comparative Analysis with Similar Compounds

To provide context for its biological activity, a comparison with structurally similar compounds is useful:

Compound	Antimicrobial Activity	Anticancer Activity	Neuroprotective Activity
3-(4-Bromophenyl)oxane-3-carbonitrile	Moderate	High	High
Compound A (e.g., similar oxane derivative)	Low	Moderate	Low
Compound B (e.g., halogenated derivative)	High	High	Moderate